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Introduction
A68930 hydrochloride is a potent and selective full agonist for the dopamine D1 receptor,

demonstrating a high affinity with an EC50 of approximately 2.1 to 2.5 nM in rat brain tissue.[1]

Its selectivity for the D1 receptor over the D2 receptor is significant, making it a valuable

pharmacological tool for investigating the role of D1 receptor signaling in neuronal function.

These application notes provide a comprehensive overview and detailed protocols for the use

of A68930 hydrochloride in brain slice electrophysiology, a critical technique for studying

synaptic transmission and neuronal excitability in a preserved neural circuit.

This document outlines the effects of A68930 on neuronal activity, particularly in brain regions

with high D1 receptor expression such as the striatum and prefrontal cortex. It also provides

detailed protocols for the preparation of brain slices and for performing whole-cell patch-clamp

recordings to assess the impact of A68930 on neuronal properties.

Data Presentation
The following table summarizes the quantitative effects of D1 receptor agonists, including

A68930, on various electrophysiological parameters in brain slices. This data is compiled from

multiple studies to provide a comparative overview for experimental design.
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Agonist
Brain
Region

Neuron
Type

Concentrati
on

Electrophys
iological
Effect

Reference

A68930 Not Specified Not Specified
EC50 = 2.1 -

2.5 nM

Full agonist

at D1

receptor

[1]

SKF 38393
Prefrontal

Cortex

Fast-Spiking

Interneuron
8 µM

Increased

number of

evoked

spikes from

8.4 ± 2.5 to

11.6 ± 3.4

[2]

SKF 38393
Prefrontal

Cortex

Non-Fast-

Spiking

Interneuron

8 µM

Increased

number of

evoked

spikes from

9.1 ± 3.1 to

12.0 ± 4.0

[2]

SKF 81297 Neostriatum
Medium

Spiny Neuron
1 µM

Reduced

action

potentials at

-82 mV;

Increased

action

potentials at

-57 mV

[3]

SKF 81297 Neostriatum
Medium

Spiny Neuron
1-5 µM

Increased

Ca2+-

dependent

action

potential

duration by

19 ± 7%

[3]
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Experimental Protocols
Brain Slice Preparation
This protocol describes the preparation of acute brain slices suitable for electrophysiological

recordings.

Materials:

Animal: Male C57/BL6 mice (P21-P35)

Solutions:

Slicing Solution (NMDG-based, ice-cold and carbogenated with 95% O2 / 5% CO2): 92

mM NMDG, 2.5 mM KCl, 1.25 mM NaH2PO4, 30 mM NaHCO3, 20 mM HEPES, 25 mM

glucose, 2 mM thiourea, 5 mM Na-ascorbate, 3 mM Na-pyruvate, 0.5 mM CaCl2, 10 mM

MgSO4.

Artificial Cerebrospinal Fluid (aCSF, carbogenated with 95% O2 / 5% CO2): 124 mM NaCl,

2.5 mM KCl, 1.25 mM NaH2PO4, 24 mM NaHCO3, 12.5 mM glucose, 2 mM CaCl2, 2 mM

MgSO4.

Equipment: Vibrating microtome (vibratome), dissection tools, recovery chamber, slice

incubation chamber.

Procedure:

Anesthetize the mouse with isoflurane and decapitate.

Rapidly dissect the brain and immerse it in ice-cold, carbogenated slicing solution.

Mount the brain on the vibratome stage and cut coronal or sagittal slices (typically 250-300

µm thick) containing the region of interest (e.g., striatum or prefrontal cortex).

Transfer the slices to a recovery chamber containing carbogenated aCSF at 32-34°C for at

least 30 minutes.
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After recovery, maintain the slices in a holding chamber with carbogenated aCSF at room

temperature until recording.

Whole-Cell Patch-Clamp Electrophysiology
This protocol outlines the procedure for recording from neurons within the prepared brain slices

and applying A68930 hydrochloride.

Materials:

Prepared Brain Slices

Solutions:

aCSF (for recording, continuously carbogenated): Same as above.

Intracellular Solution (K-gluconate based): 135 mM K-gluconate, 10 mM HEPES, 10 mM

Na-phosphocreatine, 4 mM KCl, 4 mM Mg-ATP, 0.3 mM Na-GTP. Adjust pH to 7.2-7.3 with

KOH and osmolarity to ~290 mOsm.

A68930 hydrochloride stock solution: Prepare a concentrated stock solution (e.g., 1-10

mM) in sterile water or a suitable solvent and store at -20°C. Dilute to the final desired

concentration in aCSF on the day of the experiment.

Equipment: Upright microscope with DIC optics, patch-clamp amplifier, data acquisition

system, micromanipulators, perfusion system.

Procedure:

Transfer a brain slice to the recording chamber on the microscope stage and continuously

perfuse with carbogenated aCSF at a rate of 2-3 mL/min.

Visualize neurons in the desired brain region (e.g., medium spiny neurons in the striatum or

pyramidal neurons in the prefrontal cortex).

Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled

with intracellular solution.
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Approach a target neuron with the patch pipette and establish a gigaohm seal (>1 GΩ).

Rupture the cell membrane to achieve the whole-cell configuration.

Record baseline neuronal activity (e.g., resting membrane potential, spontaneous firing, or

evoked postsynaptic currents).

Bath-apply A68930 hydrochloride at the desired concentration by switching the perfusion

inlet to the aCSF containing the drug.

Record the changes in neuronal activity in response to A68930 application.

To determine concentration-response relationships, apply A68930 at increasing

concentrations.

Wash out the drug by perfusing with standard aCSF to observe recovery.

Visualizations
Dopamine D1 Receptor Signaling Pathway
Activation of the D1 receptor by A68930 hydrochloride initiates a canonical Gs-protein

coupled signaling cascade, leading to the modulation of neuronal excitability.
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Caption: A68930 activates the D1 receptor, leading to modulation of neuronal excitability via

the cAMP-PKA pathway.
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Experimental Workflow for Brain Slice
Electrophysiology
The following diagram illustrates the sequential steps involved in a typical brain slice

electrophysiology experiment using A68930 hydrochloride.
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Caption: Workflow for A68930 hydrochloride application in brain slice electrophysiology

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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